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Compound of Interest

Compound Name: 7-Bromoquinolin-8-amine

CAS No.: 85656-65-1

Cat. No.: B1602045

Get Quote

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a wide array of pharmacologically active compounds.[1]

Within this class, 7-Bromoquinolin-8-amine emerges as a particularly valuable synthetic

intermediate. Its strategic placement of a bromine atom and an amino group on the quinoline

core provides two distinct and versatile handles for chemical modification. This guide offers a

comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 7-
Bromoquinolin-8-amine, providing researchers with the foundational knowledge required to

leverage this molecule in drug discovery and materials science. The presence of the bromine at

the 7-position allows for a variety of palladium-catalyzed cross-coupling reactions, while the

amino group at the 8-position can be readily derivatized, making this compound a powerful

building block for creating diverse molecular libraries.[2][3]

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 7-Bromoquinolin-8-amine is

fundamental to its application in research and development. These properties influence its

solubility, reactivity, and pharmacokinetic profile in potential drug candidates.
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Summary of Physicochemical Data
The key physicochemical properties of 7-Bromoquinolin-8-amine are summarized in the table

below, based on data from comprehensive chemical databases.[4]

Property Value Source

Molecular Formula C₉H₇BrN₂ PubChem[4]

Molecular Weight 223.07 g/mol PubChem[4]

IUPAC Name 7-bromoquinolin-8-amine PubChem[4]

CAS Number 85656-65-1 PubChem[4]

XLogP3 (Lipophilicity) 2.2 PubChem[4]

Topological Polar Surface Area 38.9 Å² PubChem[4]

Spectral Characteristics
While a complete, published spectral analysis for 7-Bromoquinolin-8-amine is not readily

available, its expected spectral characteristics can be inferred from the analysis of closely

related structures and general spectroscopic principles.[5][6][7]

¹H NMR Spectroscopy: The spectrum is expected to show a series of signals in the aromatic

region corresponding to the protons on the quinoline ring system. The two protons of the

amino group at the C8 position would likely appear as a broad singlet, which would be

exchangeable with D₂O.[7]

¹³C NMR Spectroscopy: Nine distinct signals are anticipated in the aromatic region of the

spectrum, corresponding to the nine carbon atoms of the quinoline core.

Infrared (IR) Spectroscopy: Key absorptions would include a pair of N-H stretching bands

characteristic of a primary amine in the region of 3350-3450 cm⁻¹. Other significant bands

would correspond to C=C and C=N stretching vibrations of the aromatic quinoline ring and

C-Br stretching.[7]
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Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M⁺) with a

characteristic isotopic pattern for bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br isotopes),

which is a definitive feature for bromo-containing compounds.
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7-Bromoquinolin-8-amine

Physicochemical Properties

Expected Spectral Data

C₉H₇BrN₂
Molecular Weight

223.07 g/mol

CAS Number
85656-65-1

IUPAC Name
7-bromoquinolin-8-amine

XLogP3
2.2

Topological Polar Surface Area
38.9 Å²

¹H NMR
- Aromatic protons (quinoline ring)

- Broad NH₂ signal (exchangeable with D₂O)

¹³C NMR
- 9 distinct carbon signals in the aromatic region

IR Spectroscopy
- N-H stretching (pair of bands ~3350-3450 cm⁻¹)

- C=N, C=C stretching (aromatic ring)
- C-Br stretching

Mass Spectrometry
- Molecular ion peak (M⁺) showing isotopic pattern for Bromine (⁷⁹Br/⁸¹Br)

Click to download full resolution via product page

Caption: Overview of the core chemical and spectral properties of 7-Bromoquinolin-8-amine.
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Synthesis and Methodologies
The synthesis of 7-Bromoquinolin-8-amine can be approached through several strategic

routes, often involving the construction of the quinoline core followed by functional group

interconversion, or the direct functionalization of a pre-formed quinoline ring.

Retrosynthetic Analysis
A plausible retrosynthetic pathway for 7-Bromoquinolin-8-amine involves the regioselective

bromination of 8-aminoquinoline. The synthesis of 8-aminoquinoline itself is a well-established

process, typically starting from quinoline via nitration to yield a mixture of 5-nitro and 8-

nitroquinoline, followed by separation and reduction of the 8-nitro isomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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